(2Z)-2-[3-ethoxy-4-(pentyloxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: (2Z)-2-[(3-ethoxy-4-pentoxyphenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C23H24N2O3S/c1-3-5-8-13-28-19-12-11-16(14-20(19)27-4-2)15-21-22(26)25-18-10-7-6-9-17(18)24-23(25)29-21/h6-7,9-12,14-15H,3-5,8,13H2,1-2H3/b21-15-
• InChI Key: HTWUTSDWLKOVQZ-QNGOZBTKSA-N
• Isomeric SMILES: CCCCCOC1=C(C=C(C=C1)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2)OCC
• Canonical SMILES: CCCCCOC1=C(C=C(C=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)OCC

Description

The compound (2Z)-2-[3-ethoxy-4-(pentyloxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one belongs to the thiazolo[3,2-a]benzimidazole family, a class of heterocyclic compounds known for their diverse pharmacological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties . Its structure features a benzylidene group substituted with 3-ethoxy and 4-pentyloxy moieties attached to the thiazolo-benzimidazolone core. The Z-configuration of the benzylidene double bond is critical for maintaining stereochemical integrity, which influences biological interactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare the target compound with structurally related thiazolo[3,2-a]benzimidazolones, focusing on substituents, physicochemical properties, and biological activities:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	Synthesis Yield	References
(2Z)-2-[3-ethoxy-4-(pentyloxy)benzylidene]... (Target)	3-ethoxy, 4-pentyloxy	~C₂₄H₂₇N₂O₄S*	~451.55*	Not explicitly reported; predicted enhanced lipophilicity due to long alkoxy chains.	Not reported	-
(2Z)-2-[4-(Allyloxy)-3-methoxybenzylidene]...	3-methoxy, 4-allyloxy	C₂₀H₁₆N₂O₃S	364.42	Higher reactivity due to allyloxy group; potential for further functionalization.	Not reported
(2Z)-2-(4-Hydroxy-3,5-dimethoxybenzylidene)...	4-hydroxy, 3,5-dimethoxy	C₁₇H₁₄N₂O₄S	342.37	Improved solubility (hydroxy group); antioxidant potential inferred from phenolic structure.	Not reported
(Z)-2-(4-Chlorobenzylidene)benzo[d]thiazolo[3,2-a]imidazol-3(2H)-one	4-chloro	C₁₆H₉ClN₂OS	320.77	Demonstrated antibacterial, antifungal, and anticancer activities.	Not reported
(2Z)-2-(4-Hydroxy-3-methoxybenzylidene)...	4-hydroxy, 3-methoxy	C₁₇H₁₂N₂O₃S	324.36	Reference synthesis yield: 61.3%; potential for hydrogen bonding interactions.	61.3% (highest reported)

*Estimated based on structural analogs.

Key Comparative Insights:

Electron-Withdrawing Groups: The 4-chloro substituent in increases electrophilicity, which may enhance binding to biological targets via halogen bonding.

Synthetic Routes :

• Most derivatives are synthesized via Schiff base condensation between thiazolo[3,2-a]benzimidazolone hydrazides and substituted benzaldehydes .
• Yields vary significantly; for example, the 4-hydroxy-3-methoxy derivative achieved 61.3% yield , while others lack reported data.

Biological Activity :

• The 4-chloro derivative is the most pharmacologically characterized, with confirmed antibacterial and antifungal effects.
• Alkoxy-substituted analogs (e.g., allyloxy in ) may offer tunable reactivity for prodrug strategies.

Structural Characterization :

• X-ray crystallography (using SHELX software ) confirms the Z-configuration of the benzylidene group across analogs, critical for maintaining planar geometry and π-π stacking interactions .